Cas no 2229644-20-4 (4-(3-fluoropyridin-2-yl)but-3-en-2-amine)

• Product Name: 4-(3-fluoropyridin-2-yl)but-3-en-2-amine
• CAS No: 2229644-20-4
• MF: C₉H₁₁FN₂
• MW: 166.195445299149
• CID: 5801173
• PubChem ID: 165628371
• Update Time: 2025-06-23

4-(3-fluoropyridin-2-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoropyridin-2-yl)but-3-en-2-amine
• EN300-1791298
• 2229644-20-4

• Inchi： 1S/C9H11FN2/c1-7(11)4-5-9-8(10)3-2-6-12-9/h2-7H,11H2,1H3/b5-4+
• InChI Key： YRWIDKNKBJDECB-SNAWJCMRSA-N
• SMILES： FC1=CC=CN=C1/C=C/C(C)N

Computed Properties

• Exact Mass: 166.09062652g/mol
• Monoisotopic Mass: 166.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(3-fluoropyridin-2-yl)but-3-en-2-amine

Introduction to 4-(3-fluoropyridin-2-yl)but-3-en-2-amine (CAS No: 2229644-20-4)

4-(3-fluoropyridin-2-yl)but-3-en-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229644-20-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a conjugated system with a fluorinated pyridine moiety and an amine functional group, has garnered attention due to its potential applications in drug discovery and development. The structural features of this compound make it a promising candidate for further investigation, particularly in the design of novel therapeutic agents targeting various biological pathways.

The chemical structure of 4-(3-fluoropyridin-2-yl)but-3-en-2-amine consists of a butenyl backbone linked to a fluoropyridine ring at the third position. The presence of the fluorine atom introduces electronic and steric effects that can modulate the reactivity and binding properties of the molecule. This structural motif is particularly interesting because fluorinated pyridines are widely used in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and increase bioavailability of drug candidates.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing the fluoropyridine scaffold. Studies have demonstrated that fluoropyridines can act as key pharmacophores in the development of small-molecule inhibitors for enzymes and receptors involved in critical biological processes. For instance, fluoropyridine derivatives have shown promise in the treatment of inflammatory diseases, cancer, and neurological disorders. The amine group in 4-(3-fluoropyridin-2-yl)but-3-en-2-amine further extends its versatility, allowing for further functionalization and derivatization to tailor its pharmacological properties.

One of the most compelling aspects of 4-(3-fluoropyridin-2-yl)but-3-en-2-amine is its potential as a building block for more complex drug molecules. The conjugated system present in this compound can be exploited to develop agents with enhanced binding interactions with biological targets. Additionally, the fluorine atom can serve as a handle for further chemical modifications, enabling researchers to fine-tune the properties of the molecule to optimize its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of large libraries of compounds for their potential biological activity. 4-(3-fluoropyridin-2-yl)but-3-en-2-amine has been subjected to virtual screening campaigns to identify its potential as an inhibitor or modulator of various enzymes and receptors. Preliminary results suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammation and cancer progression. These findings are particularly exciting as they highlight the compound's potential as a lead molecule for further drug development efforts.

The synthesis of 4-(3-fluoropyridin-2-yl)but-3-en-2-amine presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as cross-coupling reactions, palladium catalysis, and transition-metal-mediated transformations have been employed to construct the desired framework. The synthesis often involves multiple steps, each requiring careful optimization to ensure high yields and purity. Despite these challenges, the growing interest in this compound underscores its importance as a pharmaceutical intermediate.

In conclusion, 4-(3-fluoropyridin-2-yl)but-3-en-2-amine (CAS No: 2229644-20-4) represents a promising entity in pharmaceutical research. Its unique structural features, combined with its potential biological activity, make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of novel therapeutic strategies aimed at addressing unmet medical needs.